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Compound of Interest

Compound Name: F-Peg2-S-cooh

Cat. No.: B12418515

Topic: F-Peg2-S-cooh for Nanoparticle Surface Functionalization Audience: Researchers,
scientists, and drug development professionals.

Introduction

Surface functionalization of nanoparticles is a critical step in the development of nanomaterials
for biomedical applications such as drug delivery, diagnostics, and bioimaging.[1] The choice of
surface ligand dictates the nanoparticle's stability, biocompatibility, and its interaction with
biological systems. This document provides detailed application notes and protocols for the use
of a heterobifunctional polyethylene glycol (PEG) linker, specifically SH-PEG2-COOH, for the
surface functionalization of nanoparticles.

While the query specified "F-Peg2-S-cooh," this exact molecule is not commonly found in
literature. However, its components suggest a desired functionality: a thiol group (-S- or -SH)
for anchoring to metallic nanoparticle surfaces like gold, a carboxyl group (-COOH) for
subsequent conjugation of biomolecules, and a short PEG spacer (Peg2) to enhance
biocompatibility. The "F" likely indicates a fluorine atom, which can be useful for applications
like °F MRI or to modulate the linker's properties. This document will focus on the well-
documented SH-PEG2-COOH as a primary example and will discuss the implications of
fluorination.
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The SH-PEG2-COOH linker offers a versatile platform for nanoparticle surface engineering.
The thiol group forms a stable covalent bond with gold surfaces, while the terminal carboxyl
group can be activated to react with primary amines on proteins, peptides, or small molecule
drugs.[2][3] The PEG spacer imparts a "stealth" character, reducing protein adsorption and
clearance by the immune system, thereby increasing circulation time in vivo.[1][4]

Physicochemical Properties of SH-PEG2-COOH

Property Value Reference
Molecular Formula C7H1404S

Molecular Weight 194.25 g/mol

Appearance Liquid or low-melting solid

Solubili Soluble in most organic
olubility
solvents and water

Store at -20°C, keep dry and

Storage ) )
avoid sunlight

Application: Gold Nanoparticle (AuNP)
Functionalization

Gold nanoparticles are widely used in nanomedicine due to their unique optical properties and
biocompatibility. Surface functionalization with SH-PEG2-COOH is essential for their
application in targeted drug delivery and diagnostics. The thiol group readily forms a dative
covalent bond with the gold surface, creating a stable, functionalized nanoparticle.

Experimental Protocol: AUNP Functionalization with SH-
PEG2-COOH

Materials:
» Citrate-stabilized gold nanoparticles (AuNPSs) in agueous solution

e SH-PEG2-COOH
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e Phosphate buffered saline (PBS), pH 7.4
e Deionized (DI) water

e Centrifuge

Procedure:

e Preparation of PEG Solution: Prepare a stock solution of SH-PEG2-COOH in DI water or an
appropriate organic solvent like DMSO.

e Conjugation: Add the SH-PEG2-COOH solution to the citrate-stabilized AUNP solution. The
molar ratio of PEG to AuNP will need to be optimized depending on the desired surface
coverage.

 Incubation: Gently mix the solution and allow it to react for 12-24 hours at room temperature
to ensure complete ligand exchange.

 Purification: Centrifuge the solution to pellet the functionalized AUNPs. The centrifugation
speed and time will depend on the size of the nanopatrticles.

o Washing: Carefully remove the supernatant containing unbound PEG and resuspend the
nanoparticles in DI water or PBS. Repeat the washing step at least three times to ensure the
removal of all unbound ligands.

» Storage: Store the final functionalized AuNPs at 4°C.

Workflow for AUNP Functionalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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